Cas no 13799-90-1 (2,5-Dichloroterephthalic acid)

• Product Name: 2,5-Dichloroterephthalic acid
• CAS No: 13799-90-1
• MF: C₈H₄Cl₂O₄
• MW: 235.0209608078
• MDL: MFCD00058982
• CID: 49492
• PubChem ID: 87568171
• Update Time: 2025-11-06

2,5-Dichloroterephthalic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloroterephthalic acid
• RARECHEM AL BO 0524
• TIMTEC-BB SBB008522
• Dichloroterephthalicacid
• 2,5-Dichlorobenzene-1,4-dicarboxylic acid
• Terephthalicacid, 2,5-dichloro- (6CI,7CI,8CI)
• 2,5-Dichloro-1,4-benzenedicarboxylic acid
• 2,5-Dichloro-4-carboxybenzoic acid
• NSC 59392
• 2,5-DICHLOROTEREPHTH
• 2,5-dichloroterephthalic
• 2,5-Dichloroterephthalc acid
• 1,4-Benzenedicarboxylic acid, 2,5-dichloro-
• LMOSYFZLPBHEOW-UHFFFAOYSA-N
• NSC59392
• PubChem14818
• KSC179G2P
• Terephthalic acid,5-dichloro-
• EOS370
• 2,5-dichloro-terephthalic acid
• STK396688
• SBB008522
• VF10174
• TRA0052517
• FCH131956
• FCH1319564
• 2,5-二氯对二苯甲酸
• CS-W014161
• AB01334511-02
• YSWG464
• NS00024472
• SCHEMBL68449
• D1698
• 13799-90-1
• AKOS003614438
• Terephthalic acid, 2,5-dichloro-
• SY023031
• DTXSID3074733
• 2,5-dichloroterephthalate
• NSC-59392
• AM20020455
• NCGC00341841-01
• 2,5-Dichloroterephthalicacid
• AI3-33425
• EINECS 237-454-6
• A807324
• FT-0610331
• AS-18907
• G76YF4P6HM
• MFCD00058982
• AC-16404
• DB-020056

• MDL： MFCD00058982
• Inchi： 1S/C8H4Cl2O4/c9-5-1-3(7(11)12)6(10)2-4(5)8(13)14/h1-2H,(H,11,12)(H,13,14)
• InChI Key： LMOSYFZLPBHEOW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 233.94900
• Monoisotopic Mass: 233.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.5801 (rough estimate)
• Melting Point: 301-305°C
• Boiling Point: 335.73°C (rough estimate)
• Flash Point: 199.3 °C
• Refractive Index: 1.4800 (estimate)
• PSA: 74.60000
• LogP: 2.38980
• Solubility: Not determined

2,5-Dichloroterephthalic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Safety Term：26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 2,5-Dichloroterephthalic acid

Introduction to 2,5-Dichloroterephthalic Acid (CAS No. 13799-90-1)

2,5-Dichloroterephthalic acid, with the chemical formula C₈H₄Cl₂O₄, is a significant intermediate in the field of organic synthesis and polymer chemistry. Its molecular structure features two chlorine atoms substituting at the 2- and 5-positions of the terephthalic acid backbone, making it a versatile building block for various industrial applications. This compound has garnered considerable attention due to its role in the production of high-performance materials and pharmaceuticals.

The CAS No. 13799-90-1 uniquely identifies this compound in chemical databases and ensures precise classification and handling. As a derivative of terephthalic acid, 2,5-Dichloroterephthalic acid inherits its stability while introducing additional reactivity points due to the presence of chlorine atoms. These chlorine substituents enhance its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, research has highlighted the compound's importance in the development of advanced polymers. Specifically, its incorporation into polyethylene terephthalate (PET) derivatives has led to materials with improved thermal stability and mechanical strength. These properties make it an attractive candidate for applications in aerospace, automotive, and electronics industries, where high-performance polymers are essential.

Moreover, 2,5-Dichloroterephthalic acid has found applications in the pharmaceutical sector as a precursor for synthesizing bioactive molecules. The chlorine atoms provide handles for further functionalization, enabling the construction of heterocyclic compounds that exhibit pharmaceutical activity. For instance, studies have demonstrated its use in generating novel antiviral and anticancer agents by introducing additional substituents through palladium-catalyzed reactions.

Recent advancements in green chemistry have also explored the use of 2,5-Dichloroterephthalic acid in sustainable synthetic routes. Researchers have investigated its role in catalytic processes that minimize waste and energy consumption. One notable example is its use in the synthesis of biodegradable polymers via solvent-free reactions, aligning with global efforts to reduce environmental impact.

The compound's reactivity also makes it valuable in material science for designing functionalized surfaces and coatings. By leveraging its ability to participate in nucleophilic aromatic substitutions and metal-catalyzed couplings, scientists have developed surfaces with tailored properties for applications such as anti-fouling coatings or sensor interfaces.

Industrial-scale production of 2,5-Dichloroterephthalic acid typically involves chlorination of terephthalic acid or its derivatives under controlled conditions. The efficiency of this process is critical for cost-effective manufacturing and has been optimized through continuous-flow reactors and novel catalysts. These innovations have not only improved yield but also reduced byproduct formation, enhancing overall sustainability.

In conclusion, 2,5-Dichloroterephthalic acid (CAS No. 13799-90-1) is a multifaceted compound with broad applications across multiple industries. Its unique structural features enable diverse chemical transformations, making it indispensable in polymer chemistry, pharmaceutical synthesis, and material science. As research continues to uncover new methodologies for its utilization, its importance is expected to grow further.